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Introduction

Tetrahydrogeranial, systematically known as 3,7-dimethyloctanal, is an aliphatic aldehyde with
applications in the fragrance and flavor industries. Its chemical structure, lacking a terminal
double bond present in its precursor geranial, results in distinct physicochemical properties that
influence its stability, reactivity, and sensory characteristics. This technical guide provides a
comprehensive overview of the core physicochemical properties of Tetrahydrogeranial, detailed
experimental protocols for their determination, and a logical workflow for its characterization.

Physicochemical Properties

The key physicochemical properties of Tetrahydrogeranial (CAS No: 5988-91-0) are
summarized in the tables below. These properties are crucial for understanding its behavior in
various matrices, its potential for interaction with biological systems, and for quality control in its
applications.

General and Physical Properties
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Property Value Reference(s)
Molecular Formula C10H200 [1112]
Molecular Weight 156.27 g/mol [1]

Physical Description Clear, colorless to pale yellow o

liquid.

Green, citrus, fresh, aldehydic,
Odor Profile with sweet and waxy [3]

undertones.

197.0 - 198.0 °C (at 760

Boiling Point [1][3]
mmHg)

Density 0.815 g/cm?3 [2]

Refractive Index 1.419 [2]
0.4 £ 0.4 mmHg (at 25°C,

Vapor Pressure ) [2]
Predicted)

Flash Point 75.8 °C [2]

olubili | Partitioni

Property Value Reference(s)

e 13 mg/L (at 20°C,
Solubility in Water _ [1][3]
experimental)

Solubility in Organic Solvents Soluble in ethanol. [3]

LogP (Octanol-Water Partition
o 3.03780 [2]
Coefficient)

Spectroscopic and Chromatographic Data
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Property Value Reference(s)
Topological Polar Surface Area  17.1 A2 [1]

Rotatable Bond Count 6

Heavy Atom Count 11 [1]

Complexity 97 [1]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of aldehydes
like Tetrahydrogeranial are outlined below. These protocols are based on established analytical
techniques.

Determination of Boiling Point

The boiling point of Tetrahydrogeranial can be determined using the distillation method.

o Apparatus: A round-bottom flask, heating mantle, condenser, thermometer, and receiving
flask.

e Procedure:
o A sample of Tetrahydrogeranial is placed in the round-bottom flask.
o The apparatus is assembled for simple distillation.
o The sample is heated gently.

o The temperature at which the liquid and vapor phases are in equilibrium, indicated by a
stable temperature reading on the thermometer as the liquid condenses, is recorded as
the boiling point.

Determination of Density

The density of liquid Tetrahydrogeranial can be measured using a pycnometer.
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e Apparatus: A pycnometer of a known volume, and an analytical balance.

e Procedure:

[¢]

The empty pycnometer is weighed.

[¢]

It is then filled with distilled water and weighed again to determine its exact volume.

[e]

The pycnometer is dried and filled with Tetrahydrogeranial.

o

The filled pycnometer is weighed, and the density is calculated by dividing the mass of the
Tetrahydrogeranial by its volume.

Determination of Solubility in Water

The shake-flask method is a standard procedure for determining the solubility of a substance in
water.

o Apparatus: Erlenmeyer flasks, a mechanical shaker, analytical balance, and a suitable
analytical instrument (e.g., gas chromatograph).

e Procedure:

o An excess amount of Tetrahydrogeranial is added to a known volume of water in an
Erlenmeyer flask.

o The flask is sealed and agitated in a mechanical shaker at a constant temperature until
equilibrium is reached.

o The solution is allowed to stand, and the undissolved portion is separated by filtration or
centrifugation.

o The concentration of Tetrahydrogeranial in the aqueous phase is then determined using a
calibrated analytical method.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
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GC-MS is a powerful technique for the identification and quantification of volatile compounds
like Tetrahydrogeranial.

e Apparatus: A gas chromatograph coupled with a mass spectrometer.
e Procedure:

o A sample of Tetrahydrogeranial, dissolved in a suitable solvent, is injected into the gas
chromatograph.

o The compound is vaporized and carried by an inert gas through a capillary column, where
it is separated from other components based on its boiling point and affinity for the
stationary phase.

o The separated compound then enters the mass spectrometer, where it is ionized and
fragmented.

o The resulting mass spectrum, a unique fingerprint of the molecule, is used for
identification.

Visualizations
Experimental Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of Tetrahydrogeranial.
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Physicochemical Characterization Workflow for Tetrahydrogeranial.

Logical Flow for Solubility Determination

The following diagram outlines the decision-making process for determining the solubility of an
organic compound like Tetrahydrogeranial.
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Decision Tree for Solubility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Tetrahydrogeranial]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3032866#physicochemical-properties-of-
tetrahydrogeranial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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